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Compound of Interest

Compound Name: Silver citrate

Cat. No.: B086174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure and morphology of

silver citrate, a compound of significant interest in the pharmaceutical and materials science

fields due to its antimicrobial properties. This document summarizes key crystallographic data,

details experimental protocols for its synthesis and characterization, and explores the

relationship between synthesis conditions and the resulting crystal morphology.

Physicochemical Properties
Silver citrate, with the chemical formula Ag₃C₆H₅O₇, is a white, crystalline powder.[1][2] It

exhibits low solubility in water but is soluble in nitric acid and ammonia.[1][2] Key

physicochemical properties are summarized in Table 1.

Property Value Reference

Molecular Formula Ag₃C₆H₅O₇ [1]

Molecular Weight 512.70 g/mol [1]

Appearance White crystalline powder [1]

Solubility in Water 1 part in 3500 parts water [2]

Crystal Structure
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The crystal structure of trisilver(I) citrate has been determined by single-crystal X-ray

diffraction.[3][4][5] It crystallizes in the orthorhombic system with the space group Pbca.[3][4][5]

The structure consists of a three-dimensional polymeric network where citrate anions are linked

by silver(I) cations.[3][4][5] Each silver ion is coordinated by oxygen atoms from the carboxylate

and hydroxyl groups of the citrate ligands, forming irregular [AgO₄] polyhedra.[3][4][5] An

intramolecular hydrogen bond is present between the hydroxyl group and a terminal

carboxylate group of the citrate molecule.[3][4][5]

The detailed crystallographic data for trisilver(I) citrate are presented in Table 2.

Parameter Value Reference

Crystal System Orthorhombic [3][4][5]

Space Group Pbca [3][4][5]

Unit Cell Dimensions a = 6.6181(7) Å [3]

b = 11.8477(11) Å [3]

c = 22.386(2) Å [3]

Unit Cell Volume 1755.3(3) Å³ [3]

Z (Formula units per unit cell) 8 [3]

Selected interatomic distances (bond lengths) are provided in Table 3, illustrating the

coordination environment of the silver ions.

Bond Length (Å) Reference

Ag1–O6 2.275(3) [4]

Ag1–O3 2.416(3) [4]

Ag2–O2 2.300(3) [4]

Ag3–O4 2.197(3) [4]

The fractional atomic coordinates for trisilver(I) citrate are detailed in Table 4.
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Atom x y z

Ag1 0.10659(6) 0.25916(4) 0.43156(2)

Ag2 0.27992(6) 0.15476(4) 0.29642(2)

Ag3 0.42015(6) 0.32800(4) 0.21625(2)

O1 0.4903(5) 0.0883(3) 0.4385(1)

O2 0.2088(5) 0.0465(3) 0.4216(1)

O3 0.2709(5) 0.3138(3) 0.3444(1)

O4 0.5833(5) 0.3807(3) 0.2741(1)

O5 0.2155(5) 0.4852(3) 0.3343(1)

O6 0.0635(5) 0.4001(3) 0.4635(1)

O7 -0.0118(5) 0.5750(3) 0.4371(2)

C1 0.3201(7) 0.0938(4) 0.4485(2)

C2 0.2982(7) 0.1983(4) 0.4849(2)

C3 0.2520(7) 0.2941(4) 0.4461(2)

C4 0.2568(7) 0.3888(4) 0.3188(2)

C5 0.2185(7) 0.4913(4) 0.3688(2)

C6 0.0349(7) 0.4939(4) 0.4488(2)

Reference for all data

in Table 4:[3]

Morphology
The morphology of silver citrate crystals is highly dependent on the synthesis conditions.

Generally, silver citrate precipitates consist of individual particles with sizes ranging from 0.2

to 0.5 µm. The synthesis of silver citrate via different routes, such as using sodium citrate,

sodium hydroxide, or ammonium hydroxide as precipitants, can lead to variations in particle

size and aggregation.[6]
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The controlled synthesis of silver citrate at the nanoscale has also been explored, yielding

morphologies such as nanorods and spherical nanoparticles. The choice of capping agents and

the precise control of reaction parameters like pH, temperature, and reactant concentrations

are crucial in directing the morphology of the resulting silver citrate nanocrystals.[7][8] For

instance, adjusting the pH during the synthesis of silver-citrate-based nanoparticles has been

shown to influence their size and crystallinity.

Experimental Protocols
Detailed methodologies for the synthesis and characterization of silver citrate are crucial for

reproducible research. Below are representative experimental protocols derived from the

literature.

Synthesis of Silver Citrate Crystals
A common method for the synthesis of silver citrate crystals involves the reaction of silver

nitrate with a citrate source.[6][9]

Protocol 1: Synthesis via Sodium Citrate[6]

Prepare a solution of silver nitrate (AgNO₃) in deionized water.

Prepare a separate solution of trisodium citrate (Na₃C₆H₅O₇) in deionized water.

Slowly add the silver nitrate solution to the trisodium citrate solution under constant stirring.

A white precipitate of silver citrate will form immediately.

Continue stirring for a specified period to ensure complete reaction.

Isolate the precipitate by filtration.

Wash the precipitate with deionized water to remove any unreacted ions.

Dry the resulting silver citrate powder in an oven at a controlled temperature.
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Synthesis workflow for silver citrate.

Characterization Techniques
The structural and morphological characterization of silver citrate is typically performed using

the following techniques:

X-ray Diffraction (XRD): Used to determine the crystal structure, phase purity, and crystallite

size of the silver citrate powder.[10][11][12]

Scanning Electron Microscopy (SEM): Employed to visualize the morphology, size, and

surface features of the silver citrate crystals.

Transmission Electron Microscopy (TEM): Provides high-resolution imaging of the

morphology and size of silver citrate nanoparticles.

Fourier-Transform Infrared Spectroscopy (FTIR): Used to identify the functional groups

present in the silver citrate molecule and confirm the coordination of the citrate ligand to the

silver ions.
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Characterization workflow for silver citrate.

Structure-Property Relationship and Applications
The specific crystal structure and morphology of silver citrate directly influence its

physicochemical properties, particularly its solubility and dissolution rate. This, in turn, affects

its efficacy as an antimicrobial agent in various applications, including wound dressings,

medical device coatings, and as a preservative in pharmaceutical and cosmetic formulations.

The ability to control the morphology at the nanoscale opens up possibilities for developing

advanced drug delivery systems with tailored release profiles of silver ions.
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Relationship between structure, properties, and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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